Cas no 137736-26-6 (1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene)

• Product Name: 1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene
• CAS No: 137736-26-6
• MF: C₁₃H₈BrF₃O
• MW: 317.101233482361
• CID: 2772349
• PubChem ID: 20080832
• Update Time: 2025-05-19

1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 137736-26-6
• Benzene, 1-(4-bromophenoxy)-4-(trifluoromethyl)-
• F84334
• DB-216041
• SCHEMBL9262733
• 1-Bromo-4-[4-(trifluoromethyl)phenoxy]benzene
• 1-bromo-4-(4-(trifluoromethyl)phenoxy)benzene
• KTHNGROTROUDLO-UHFFFAOYSA-N
• DTXSID00602225
• 1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene

• Inchi： 1S/C13H8BrF3O/c14-10-3-7-12(8-4-10)18-11-5-1-9(2-6-11)13(15,16)17/h1-8H
• InChI Key： KTHNGROTROUDLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 315.97106g/mol
• Monoisotopic Mass: 315.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene

1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene: A Comprehensive Overview

The compound with CAS No. 137736-26-6, commonly referred to as 1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene, is a highly specialized aromatic compound with significant applications in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom attached to a benzene ring and a phenoxy group substituted with a trifluoromethyl group. The combination of these functional groups makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene exhibits interesting chemical properties due to the electron-withdrawing effects of both the bromine and trifluoromethyl groups. These groups influence the reactivity of the molecule, making it suitable for various nucleophilic substitution reactions. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of new drug candidates targeting specific enzyme pathways.

The synthesis of 1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene typically involves multi-step processes, including Friedel-Crafts alkylation or acylation followed by bromination. Researchers have explored alternative methods to improve the efficiency and sustainability of its production. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a promising development for large-scale manufacturing.

In terms of physical properties, 1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene is known for its relatively high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various organic transformations where precise control over reaction conditions is essential. Additionally, its stability under standard storage conditions ensures that it can be handled and transported without significant degradation.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene. These studies have provided insights into its potential as a building block for constructing complex molecular frameworks. For example, density functional theory (DFT) calculations have revealed that the molecule's reactivity is highly dependent on the orientation and proximity of its functional groups, which can be exploited in designing novel synthetic routes.

The application of 1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene extends beyond traditional organic synthesis. It has been utilized in polymer chemistry as a monomer for producing advanced materials with tailored properties. For instance, its incorporation into polyurethanes has been shown to enhance thermal stability and mechanical strength, making it a candidate for high-performance applications in aerospace and automotive industries.

In conclusion, 1-Bromo-4-(4-(Trifluoromethyl)Phenoxy)Benzene (CAS No. 137736-26-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and computational modeling, positions it as an essential component in modern chemical research and industrial processes.